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Compound of Interest

Compound Name: Acetic propionic anhydride

Cat. No.: B086301

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetic propionic anhydride, also known as acetyl propanoate, is a mixed carboxylic
anhydride with the CAS number 13080-96-1.[1] It is a versatile and reactive chemical
intermediate primarily utilized in organic synthesis for the introduction of acetyl and propionyl
groups. Its utility stems from its ability to act as an efficient acylating agent, often with different
reactivity and selectivity compared to its symmetrical counterparts, acetic anhydride and
propionic anhydride. This guide provides a comprehensive overview of its chemical and
physical properties, detailed experimental protocols for its synthesis and common reactions,
and a summary of its safety and handling procedures.

Chemical and Physical Properties

The following tables summarize the key physical and chemical properties of acetic propionic
anhydride.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula CsHsOs3 [2][3]

Molecular Weight 116.12 g/mol [2][4]

Appearance Colorless oil/lliquid [4]

Boiling Point 154.1 °C at 760 mmHg [2]

Density 1.039 g/cm3 [2]

Refractive Index 1.399 [2]

Flash Point 63.5 °C [2]

Vapor Pressure 3.23 mmHg at 25 °C [2]
Soluble in chloroform and

Solubility sparingly soluble in ethyl [4115]
acetate. Reacts with water.

Table 2: Computed Properties

Property Value Source(s)

IUPAC Name acetyl propanoate [1]
InChl=1S/C5H803/c1-3-5(7)8-

InChl [1]I3]
4(2)6/h3H2,1-2H3
KLUDQUOLAFVLOL-

InChlKey [11[3]
UHFFFAOYSA-N

SMILES CCC(=0)0OC(=0)C [1]

logP (Octanol/Water Partition
0.486 [6]

Coefficient)

Synthesis and Reactions
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Acetic propionic anhydride is a key reagent in acylation reactions. Below are detailed
experimental protocols for its synthesis and a representative esterification reaction.

Synthesis of Acetic Propionic Anhydride

A common method for the synthesis of mixed anhydrides is the reaction of a carboxylic acid
with an acyl chloride.[5][7] The following protocol details the synthesis of acetic propionic
anhydride from propionic acid and acetyl chloride.

Experimental Protocol: Synthesis of Acetic Propionic Anhydride
o Materials and Equipment:
o Two-necked round-bottom flask
o Dropping funnel
o Magnetic stirrer and stir bar
o |ce bath
o Distillation apparatus
o Propionic acid (anhydrous)
o Acetyl chloride
o Anhydrous diethyl ether
o Pyridine (anhydrous)
e Procedure:

o Set up a dry, two-necked round-bottom flask equipped with a magnetic stir bar and a
dropping funnel. Ensure all glassware is thoroughly dried to prevent hydrolysis.

o In the flask, dissolve propionic acid (1 equivalent) and a slight excess of anhydrous
pyridine (1.1 equivalents) in anhydrous diethyl ether.
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o Cool the flask in an ice bath with continuous stirring.

o Add acetyl chloride (1 equivalent) dropwise from the dropping funnel to the cooled
solution. Maintain the temperature below 5 °C during the addition.

o After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for an additional 2-3 hours.

o The formation of pyridinium hydrochloride will be observed as a white precipitate.

Workup and Purification:
o Filter the reaction mixture to remove the pyridinium hydrochloride precipitate.
o Wash the filtrate with cold, dilute hydrochloric acid to remove any remaining pyridine.

o Subsequently, wash the organic layer with a saturated sodium bicarbonate solution to
neutralize any unreacted acids, followed by a wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Filter to remove the drying agent and remove the solvent under reduced pressure using a
rotary evaporator.

o The crude product can be purified by fractional distillation under reduced pressure to yield
pure acetic propionic anhydride.

Reaction Setup

Two-necked Flask Cooling
(Propionic Acid, Pyridine, Ether) Reaction Workup & Purification

Dropwise Addition Stir at RT Aqueous Washes
| <50 (23 hours) H-[Fl\ler Pvec\p\laleH (HO NaHCOs Brmey )| DY Organic Layer Solvent Evaporation Fractional Distillation product

Dropping Funnel
(Acetyl Chioride)
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Synthesis Workflow for Acetic Propionic Anhydride

Representative Reaction: Esterification

Acetic propionic anhydride is an effective acylating agent for alcohols, leading to the
formation of a mixture of acetate and propionate esters.

Experimental Protocol: Esterification of Ethanol
e Materials and Equipment:
o Round-bottom flask
o Magnetic stirrer and stir bar
o Reflux condenser
o Heating mantle
o Separatory funnel
o Ethanol (anhydrous)
o Acetic propionic anhydride
o Pyridine or a catalytic amount of a Lewis acid (e.g., scandium triflate)
o Diethyl ether
o Saturated sodium bicarbonate solution
o Brine
e Procedure:

o In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve
ethanol (1 equivalent) in anhydrous diethyl ether.
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o Add a catalytic amount of pyridine or a Lewis acid.
o Add acetic propionic anhydride (1.1 equivalents) to the solution.

o Heat the reaction mixture to a gentle reflux and monitor the reaction progress using thin-
layer chromatography (TLC).

o Workup and Purification:
o Once the reaction is complete, cool the mixture to room temperature.

o Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate
solution to remove acidic byproducts.

o Wash the organic layer with brine.
o Dry the organic layer over anhydrous sodium sulfate.
o Filter to remove the drying agent and carefully evaporate the solvent.

o The resulting mixture of ethyl acetate and ethyl propionate can be separated by fractional
distillation if desired.

Workup Purification

eaction
Ethanol + Acetic Propionic Anhydride eflux |--Co0ing ( Wash with NaHCO: (aq) Wash with Brine Dry (NazS0s) Solvent Evaporation |{—3| Fractional Distillation products
+ Catalyst in Ether k
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Experimental Workflow for Esterification using Acetic Propionic Anhydride

Applications in Research and Development

Acetic propionic anhydride is a valuable reagent in several areas of chemical synthesis:
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e Acylating Agent: It serves as a source for both acetyl and propionyl groups. The selectivity of

acylation can sometimes be controlled by reaction conditions, offering a nuanced approach

to the modification of alcohols, amines, and other nucleophiles.

o Flame Retardants: It is used as a component in the formulation of flame-retardant materials.

[2]

o Coatings and Paints: Acetic propionic anhydride is an ingredient in aqueous core-shell

acrylate resin coatings, where it enhances durability, adhesion, and water resistance.[2]

o Peptide Synthesis: Mixed anhydrides, in general, are used to activate amino acids for

peptide bond formation.

Safety and Handling

Acetic propionic anhydride is a corrosive and combustible liquid that requires careful

handling.[8]

Table 3: Safety Information

Hazard Description Precautionary Measures
Wear appropriate personal
] protective equipment (PPE),
) Causes severe skin burns and ) ) ) )
Corrosive including chemical-resistant
eye damage.
gloves, safety goggles, and a
lab coat.[8]
] Handle in a well-ventilated
_ May cause respiratory _
Inhalation T area, preferably in a fume
irritation.
hood.[9]
Keep away from heat, sparks,
Flammability Combustible liquid. and open flames. Use non-
sparking tools.[8]
] Store under an inert
o Reacts with water to form )
Reactivity atmosphere (nitrogen or

acetic acid and propionic acid.

argon) in a cool, dry place.[2]
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First Aid Measures:

o Skin Contact: Immediately flush with plenty of water for at least 15 minutes and remove
contaminated clothing. Seek medical attention.[9]

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek medical
attention.[9]

¢ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[3][9]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[9]

Always consult the Safety Data Sheet (SDS) for complete and up-to-date safety information
before handling this chemical.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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